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Compound of Interest

Compound Name: Catechin pentaacetate

Cat. No.: B190281

For Researchers, Scientists, and Drug Development Professionals

Product Information and Physical Properties

Catechin pentaacetate is a synthetic, esterified derivative of the natural flavonoid (+)-catechin.
[1] The acetylation of the hydroxyl groups enhances its stability and lipophilicity, which can
influence its biological activity and bioavailability. It is widely used in research to investigate its
potential anti-inflammatory, anti-cancer, and neuroprotective effects.[1]

Table 1: Chemical and Physical Properties of Catechin Pentaacetate

Property Value Reference
CAS Number 16198-01-9 [1][2]
Molecular Formula C25H24011

Molecular Weight 500.45 g/mol

Appearance Solid, Powder

Melting Point 130-132 °C

Purity Typically =297%

Table 2: Solubility Data
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Solvent Solubility Reference
DMSO Soluble
Acetone Soluble
Chloroform Soluble
Dichloromethane Soluble
Ethyl Acetate Soluble

Safety, Handling, and Disposal

While specific safety data for Catechin pentaacetate is limited, precautions for its parent
compound, (+)-catechin, should be followed. Catechin is considered hazardous and can cause
skin, eye, and respiratory irritation.

2.1 Personal Protective Equipment (PPE) and Handling

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

» Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile). Wash hands
and any exposed skin thoroughly after handling.

» Respiratory Protection: Avoid breathing dust. If dust is generated, a NIOSH-approved
respirator is recommended.

o General Hygiene: Avoid ingestion and inhalation. Do not eat, drink, or smoke in the
laboratory.
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Caption: General workflow for safe handling of Catechin pentaacetate.
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2.2 First Aid Measures
 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Wash the affected area with plenty of soap and water. If irritation occurs, get
medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if you feel unwell.

2.3 Spills and Disposal

o Spills: Avoid dust generation. Sweep up the solid material, place it in a sealed container, and
dispose of it properly. Clean the spill area thoroughly.

» Disposal: Dispose of contents and containers to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Storage and Stability

Proper storage is critical to maintain the integrity of Catechin pentaacetate.

Table 3: Recommended Storage Conditions

Storage . Special
Form Shelf Life . Reference
Temperature Conditions

Keep away from

Powder -20°C Up to 3 years ] i
direct sunlight.
Use airtight
containers;

In Solvent -80°C Up to 1 year aliquot to avoid

freeze-thaw

cycles.
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Experimental Protocols

4.1 Protocol for Stock Solution Preparation (100 mM in DMSO)

This protocol describes the preparation of a 100 mM stock solution, a common starting

concentration for in vitro studies.

e Materials:
o Catechin pentaacetate (MW: 500.45 g/mol )
o Anhydrous Dimethyl sulfoxide (DMSO)
o Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance
o Vortex mixer

e Procedure:

o Calculate Mass: To prepare 1 mL of a 100 mM solution, calculate the required mass: Mass
(mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
Mass (mg) = 0.001 L x 0.1 mol/L x 500.45 g/mol x 1000 mg/g = 50.05 mg

o Weigh Compound: In a chemical fume hood, carefully weigh 50.05 mg of Catechin
pentaacetate powder and transfer it to a sterile amber vial.

o Add Solvent: Add 1 mL of anhydrous DMSO to the vial.

o Dissolve: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (37°C) may be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge
tubes to minimize freeze-thaw cycles. Store at -80°C for up to one year.

4.2 Protocol for Preparing Working Solutions for Cell-Based Assays
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o Objective: To dilute the 100 mM stock solution to final working concentrations (e.g., 1, 10, 50
MM) in cell culture media.

e Procedure:

o Thaw Stock: Thaw an aliquot of the 100 mM Catechin pentaacetate stock solution at
room temperature.

o Intermediate Dilution (Optional but Recommended): To improve accuracy, first prepare an
intermediate dilution. For example, dilute the 100 mM stock 1:100 in sterile cell culture
medium to create a 1 mM solution.

o Final Dilution: Prepare the final working concentrations by diluting the intermediate stock
into the appropriate volume of cell culture medium.

= Example for 10 pM: Add 10 pL of the 1 mM intermediate solution to 990 pL of cell
culture medium for a final volume of 1 mL.

o Vehicle Control: Prepare a vehicle control containing the same final concentration of
DMSO as the highest concentration of Catechin pentaacetate used in the experiment.
This is critical as DMSO can have biological effects.

o Application: Mix gently and add the working solutions to the cells immediately.

Biological Context and Signaling Pathways

Catechin pentaacetate, as a derivative of catechin, is believed to exert its biological effects by
modulating key cellular signaling pathways involved in inflammation, oxidative stress, and cell
survival. Its primary mechanisms involve the regulation of transcription factors like NF-kB and
Nrf2.

« Inhibition of NF-kB Pathway: The Nuclear Factor-kappa B (NF-kB) pathway is a central
regulator of inflammation. In response to stimuli like cytokines or pathogens, the IKK
complex phosphorylates IkBa, leading to its degradation. This frees NF-kB to translocate to
the nucleus and activate the transcription of pro-inflammatory genes. Catechins can block
the activation of NF-kB, thereby reducing the inflammatory response.
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» Activation of Nrf2 Pathway: The Nrf2 pathway is the primary regulator of the cellular
antioxidant response. Under normal conditions, Nrf2 is bound to Keapl, which targets it for
degradation. In the presence of oxidative stress or activators like catechins, Nrf2 is released
from Keapl and translocates to the nucleus. There, it binds to the Antioxidant Response
Element (ARE) and initiates the transcription of protective genes, including antioxidant
enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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catechin-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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